3-(2,5-Dihydrofuran-3-yl)-2,5-dihydrofuran

• CAS No.: 174574-30-2
• Molecular Formula: C8H10O2
• Molecular Weight: 138.16 g/mol
• IUPAC Name: 3-(2,5-dihydrofuran-3-yl)-2,5-dihydrofuran
• InChI: InChI=1S/C8H10O2/c1-3-9-5-7(1)8-2-4-10-6-8/h1-2H,3-6H2
• InChI Key: PRTUGYYJOQMIQT-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(CO1)C2=CCOC2

Description

3-(2,5-Dihydrofuran-3-yl)-2,5-dihydrofuran is a useful research compound. Its molecular formula is C8H10O2 and its molecular weight is 138.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1,4-bis(allyloxy)-2-butyne (157 mg, 1.02 mmol) and (p-cymene)RuCl(PCy3)(═C═C═CPh2)+PF6− (22 mg) in toluene (5 mL) is stirred for 3 h under argon at 80° C. The solvent is evaporated and the residue purified by flash chromatography using diethylether/pentane (1/4) as eluent. This affords the title compound as white solid (110 mg, 86%). 1H NMR (200 MHz, CDCl3): δ=4.70 (br. S, 8H), 5.59 (s, 2H). 13C NMR (50 MHz, CDCl3): δ=74.7, 76.0, 122.5, 131.4.